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Compound of Interest

Compound Name: 1-Naphthol-4-sulfonic acid

Cat. No.: B1217421 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the handling and storage of 1-Naphthol-4-
sulfonic acid.

Frequently Asked Questions (FAQs)
Q1: What is 1-Naphthol-4-sulfonic acid and what are its common uses?

A1: 1-Naphthol-4-sulfonic acid (also known as Neville-Winther acid) is an organic compound

with the chemical formula C₁₀H₈O₄S.[1] It is a derivative of naphthalene and is commonly used

as a key intermediate in the synthesis of azo dyes.[1][2] Its properties, particularly the presence

of a hydroxyl and a sulfonic acid group, make it a versatile building block in organic synthesis.

[2]

Q2: What are the primary hazards associated with 1-Naphthol-4-sulfonic acid?

A2: 1-Naphthol-4-sulfonic acid is considered a hazardous substance.[3] It can cause skin and

eye irritation.[4] Inhalation of dust may lead to respiratory irritation.[4] It is important to handle

this chemical with appropriate personal protective equipment (PPE).

Q3: What are the recommended storage conditions for 1-Naphthol-4-sulfonic acid?

A3: Store 1-Naphthol-4-sulfonic acid in a tightly closed container in a cool, dry, and well-

ventilated area.[5] It should be stored away from incompatible substances such as strong
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oxidizing agents, strong bases, acid chlorides, and acid anhydrides.[6][7]

Q4: What personal protective equipment (PPE) should be worn when handling this compound?

A4: When handling 1-Naphthol-4-sulfonic acid, it is essential to wear appropriate PPE,

including:

Eye Protection: Chemical safety goggles or a face shield.[4][8]

Skin Protection: Chemical-resistant gloves (e.g., butyl rubber, neoprene) and a lab coat or

protective suit.[9]

Respiratory Protection: If dust is generated, a NIOSH-approved respirator should be used.

[10]

Q5: How should I dispose of 1-Naphthol-4-sulfonic acid waste?

A5: Dispose of 1-Naphthol-4-sulfonic acid waste in accordance with local, state, and federal

regulations. It should be treated as hazardous waste. Do not pour it down the drain.[9]

Troubleshooting Guides
Issue: The 1-Naphthol-4-sulfonic acid has changed color or appears degraded.

Possible Cause: Exposure to light, air, or incompatible materials can cause degradation.[7]

Solution:

Always store the compound in a tightly sealed, opaque container to protect it from light

and moisture.

Ensure the storage area is free from incompatible substances.

If degradation is suspected, it is advisable to use a fresh batch for experiments where

purity is critical.

Issue: The compound is not dissolving as expected.
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Possible Cause: 1-Naphthol-4-sulfonic acid has limited solubility in some solvents. Its

sodium salt is more soluble in water.[1]

Solution:

Refer to the solubility data in the table below.

For aqueous solutions, consider converting the acid to its sodium salt by careful

neutralization with a base like sodium hydroxide.

Gentle heating and stirring can aid dissolution, but be mindful of the compound's stability

at elevated temperatures.

Issue: Unexpected side reactions or low yield in a synthesis.

Possible Cause: The purity of the 1-Naphthol-4-sulfonic acid may be insufficient, or it may

have degraded. The presence of isomeric impurities, such as 1-naphthol-2-sulfonic acid, can

also interfere with reactions.[11]

Solution:

Verify the purity of your starting material using an appropriate analytical technique like

HPLC.

If necessary, purify the compound before use. Recrystallization is a common purification

method.

Ensure all reactants and solvents are pure and dry, and that the reaction is carried out

under the recommended conditions (e.g., temperature, pH).

Data Presentation
Table 1: Physical and Chemical Properties of 1-Naphthol-4-sulfonic acid
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Property Value

CAS Number 84-87-7

Molecular Formula C₁₀H₈O₄S

Molecular Weight 224.23 g/mol

Appearance White to off-white crystalline powder

Melting Point 170 °C (decomposes)

Solubility
Soluble in hot water, slightly soluble in cold

water and ethanol.

Experimental Protocols
Protocol 1: Synthesis of 1-Naphthol-4-sulfonic acid via Sulfonation of 1-Naphthol

This protocol is based on the general principles of aromatic sulfonation.

Materials:

1-Naphthol

Chlorosulfonic acid

Inert solvent (e.g., 1,1,2-trichloroethane)

Stirring apparatus

Heating mantle

Filtration apparatus

Procedure:

In a well-ventilated fume hood, dissolve 1-Naphthol in the inert solvent in a reaction flask

equipped with a stirrer.
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Cool the mixture and slowly add chlorosulfonic acid dropwise while maintaining a low

temperature.

After the addition is complete, gradually heat the reaction mixture to approximately 80°C

and maintain for several hours to complete the sulfonation.[11]

Cool the reaction mixture and collect the precipitated 1-Naphthol-4-sulfonic acid by

filtration.

Wash the filter cake with the inert solvent to remove any unreacted starting material and

byproducts.

Dry the product under vacuum.

Protocol 2: Purification of 1-Naphthol-4-sulfonic acid by Recrystallization

Materials:

Crude 1-Naphthol-4-sulfonic acid

Distilled water

Heating source

Crystallization dish

Filtration apparatus

Procedure:

Dissolve the crude 1-Naphthol-4-sulfonic acid in a minimum amount of hot distilled

water.

If the solution is colored, you can add a small amount of activated charcoal and heat for a

short period.

Hot filter the solution to remove the activated charcoal and any insoluble impurities.
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Allow the filtrate to cool slowly to room temperature, and then cool further in an ice bath to

promote crystallization.

Collect the purified crystals by filtration.

Wash the crystals with a small amount of cold distilled water.

Dry the purified crystals in a desiccator or a vacuum oven at a low temperature.
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Caption: Workflow for the safe handling and storage of 1-Naphthol-4-sulfonic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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